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Compound Name: Bulnesol

Cat. No.: B1279997
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Abstract

This technical guide provides a comprehensive overview of Bulnesol, a naturally occurring
sesquiterpenoid alcohol. It details its chemical and physical properties, with a focus on its
notable antifungal activity, particularly against species of the fungal genus Fusarium. This
document furnishes detailed experimental protocols for the isolation, analysis, and bioactivity
assessment of Bulnesol, intended to serve as a valuable resource for researchers in natural
product chemistry, mycology, and drug development.

Introduction

Bulnesol is a sesquiterpenoid found in the essential oil of several plant species, most notably
guaiac wood oil from Bulnesia sarmientoi.[1][2] It is recognized for its characteristic woody and
rosy aroma.[2] Beyond its use in the fragrance industry, Bulnesol has garnered scientific
interest for its biological activities, including its potential as an antifungal agent. This guide aims
to consolidate the available technical data on Bulnesol, presenting it in a manner that is both
accessible and practical for scientific and research applications.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1279997?utm_src=pdf-interest
https://www.benchchem.com/product/b1279997?utm_src=pdf-body
https://www.benchchem.com/product/b1279997?utm_src=pdf-body
https://www.benchchem.com/product/b1279997?utm_src=pdf-body
https://www.cropj.com/sundaraj-17-12-2023-893-901.pdf
https://pubmed.ncbi.nlm.nih.gov/17560320/
https://pubmed.ncbi.nlm.nih.gov/17560320/
https://www.benchchem.com/product/b1279997?utm_src=pdf-body
https://www.benchchem.com/product/b1279997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Bulnesol is a bicyclic sesquiterpenoid alcohol with a molecular weight of 222.37 g/mol .[3] A
summary of its key properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Bulnesol

Property Value Reference(s)
CAS Number 22451-73-6 [3]
Molecular Formula C15H260 [3]
Molecular Weight 222.37 g/mol [3]
Appearance Solid [3]
Boiling Point 136-138 °C at 760 mmHg [3]
Melting Point 69-70 °C [3]

Antifungal Activity

Bulnesol has demonstrated significant antifungal properties, particularly against
phytopathogenic fungi of the Fusarium genus. Quantitative data from in vitro studies are
summarized in Table 2.

Table 2: Antifungal Activity of Bulnesol against Fusarium Species
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Fungal Concentrati Incubation o ECso Reference(s
. ) % Inhibition
Species on Time (mg/mL) )
Fusarium
N 0.1 mg/mL 48 h 15% 0.6 [3]
moniliforme
Fusarium
N 0.5 mg/mL 48 h 41.2% 0.6 [3]
moniliforme
Fusarium
) 0.1 mg/mL 48 h 7% - [3]
solani
Fusarium
_ 0.5 mg/mL 48 h 35.2% - [3]
solani
Fusarium
0.5 mg/mL 48 h 20.8% - [3]
oxysporum

Proposed Mechanism of Action

While the precise molecular targets of Bulnesol are still under investigation, the antifungal
mechanism of similar terpenoids often involves the disruption of the fungal cell membrane's
integrity and the inhibition of ergosterol biosynthesis.[4][5] Ergosterol is a vital component of
the fungal cell membrane, and its depletion leads to increased membrane permeability and
ultimately cell death.[4] It is hypothesized that Bulnesol, as a lipophilic sesquiterpenoid, can
intercalate into the lipid bilayer, altering its fluidity and the function of membrane-bound
enzymes. This disruption may also interfere with downstream signaling pathways crucial for
fungal growth and survival.

A proposed logical workflow for the antifungal action of Bulnesol is depicted below.
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Logical Workflow of Bulnesol's Antifungal Action

Fungal Cell Membrane
Interaction
Increased Membrane
Permeability & Fluidity
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Antifungal Susceptibility Testing Workflow
Prepare 96-well Plate with
Bulnesol Serial Dilutions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Bulnesol: Properties,
Antifungal Activity, and Analytical Methodologies]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1279997#bulnesol-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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